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Compound of Interest

Compound Name: HTS07545

Cat. No.: B10857871

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS07545 is a potent and selective inhibitor of sulfide:quinone oxidoreductase (SQOR), a key
enzyme in the mitochondrial hydrogen sulfide (Hz2S) oxidation pathway.[1][2][3] With an ICso of
30 nM, HTS07545 effectively reduces the degradation rate of Hz2S, a critical signaling molecule
involved in various physiological and pathological processes.[1][3] These application notes
provide detailed protocols for the preparation of HTS07545 stock solutions using dimethyl
sulfoxide (DMSOQ), ensuring optimal solubility and stability for in vitro and in vivo research
applications, particularly in studies related to heart failure and pancreatic ductal
adenocarcinoma.[1]

Data Presentation
Chemical and Physical Properties
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Property Value Reference
Chemical Formula C22H18N203 [1112]
Molecular Weight 358.36 g/mol [2]
Appearance White to off-white solid [1]
Purity >98% (typical)
CAS Number 118666-03-8 [1][2]
Solubility
Maximum
Solvent o Notes Reference
Solubility
Requires sonication
for complete
dissolution. It is
100 mg/mL (279.03 recommended to use
DMSO [1]

mM) freshly opened,
anhydrous DMSO as
the compound is
hygroscopic.
Aqueous Solutions Poor HTS07545 has poor [4]

agueous solubility.

led -~ onditi

Storage ]

Form Shelf Life Reference
Temperature

Solid Powder -20°C 3 years [1]

4°C 2 years [1]

DMSO Stock Solution  -80°C 6 months [1]

-20°C 1 month [1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM HTS07545 Stock
Solution in DMSO

Materials:

e HTS07545 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened
» Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes

o \Vortex mixer

» Ultrasonic water bath

Procedure:

Pre-weighing Preparation: Allow the HTS07545 vial to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out 3.58 mg of HTS07545 powder and transfer it to a sterile
microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the HTS07545
powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic water bath and
sonicate for 10-15 minutes, or until the solution is clear.[1]
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 Aliquotting: Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1]

Stock Solution Preparation Table for Different

Concentrations
Desired Concentration Mass of HTS07545 for 1 mL of DMSO
1mM 0.358 mg
5 mM 1.79 mg
10 mM 3.58 mg
50 mM 17.9 mg
100 mM 35.8 mg

Note: For higher concentrations, gentle warming (e.g., 37°C) may be required in addition to
sonication to achieve complete dissolution.

Mandatory Visualizations
HTS07545 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM HTS07545 stock solution.

Mechanism of Action of HTS07545
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Caption: HTS07545 inhibits the SQOR enzyme in the mitochondria.

Safety and Handling

Standard laboratory safety precautions should be followed when handling HTS07545 and
DMSO. This includes wearing personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat. Work in a well-ventilated area. For detailed safety information, refer to
the Safety Data Sheet (SDS).[5][6]

Stability and Storage Considerations

o Hygroscopic Nature: HTS07545 is hygroscopic; therefore, it is crucial to use newly opened,
anhydrous DMSO to prevent degradation and ensure accurate concentration.[1]

» Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to
compound degradation. Aliquotting the stock solution into single-use volumes is highly
recommended.[1]
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 Light Sensitivity: While not explicitly stated for HTS07545, it is good practice to protect stock
solutions from light by storing them in amber vials or wrapping tubes in aluminum foil,
especially for long-term storage.

Troubleshooting

Problem

Possible Cause Solution

- Increase sonication time.-
Use fresh, anhydrous DMSO.-

Gently warm the solution (do

- Insufficient sonication or
Compound does not fully vortexing.- Use of hydrated
DMSO.- Concentration is too

high.

dissolve .
not boil).- Prepare a more

dilute stock solution.

- Gently warm and sonicate the

. i o solution again before use.-
Precipitate forms upon cooling - Solution is supersaturated.

Prepare a fresh, more dilute

stock solution.

- Inaccurate weighing or o
o ] - Ensure proper calibration of
pipetting.- Degradation of

Inconsistent experimental

results

stock solution due to improper
storage or multiple freeze-thaw

cycles.

equipment.- Prepare fresh
aliquots from a new stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for H.T.S. Chemical
Compound HTS07545]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857871#preparing-hts07545-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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